Cas no 112779-14-3 (ethyl 5-amino-1-tert-butyl-pyrazole-4-carboxylate)

Ethyl 5-amino-1-tert-butyl-pyrazole-4-carboxylate is a versatile pyrazole derivative widely utilized in pharmaceutical and agrochemical research. Its key structural features—a tert-butyl group at the 1-position and an ester-functionalized amino group at the 4-position—make it a valuable intermediate for synthesizing heterocyclic compounds. The tert-butyl substituent enhances steric stability, while the ethyl ester group offers reactivity for further functionalization. This compound is particularly useful in the development of biologically active molecules, including potential drug candidates and crop protection agents. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications. Suitable for use under standard laboratory conditions, it is commonly employed in nucleophilic substitution and condensation reactions.
ethyl 5-amino-1-tert-butyl-pyrazole-4-carboxylate structure
112779-14-3 structure
Product Name:ethyl 5-amino-1-tert-butyl-pyrazole-4-carboxylate
CAS No:112779-14-3
MF:C10H17N3O2
MW:211.260882139206
MDL:MFCD06637286
CID:94805
PubChem ID:13809946
Update Time:2025-06-08

ethyl 5-amino-1-tert-butyl-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-amino-1-(tert-butyl)-1H-pyrazole-4-carboxylate
    • ethyl 5-amino-1-tert-butyl-1H-pyrazole-4-carboxylate
    • ETHYL 5-AMINO-1-TERT-BUTYLPYRAZOLE-4-CARBOXYLATE
    • 5-amino-1-tert-butyl-1H-pyrazole-4-carboxylic acid ethyl ester
    • ethyl 5-amino-1-t-butyl-1H-pyrazole-4-carboxylate
    • BUTTPARK 87\09-30
    • -1H-pyrazole-4-carboxylate
    • Ethyl 5-amino-1-(tert-butyl)
    • 1H-Pyrazole-4-carboxylicacid, 5-amino-1-(1,1-dimethylethyl)-, ethyl ester
    • DJFSJKPXNYYPFK-UHFFFAOYSA-N
    • SB12162
    • TZ000672
    • AB0010206
    • AX81290
    • AX8129045
    • ethyl 5
    • ethyl 5-amino-1-tert-butyl-pyrazole-4-carboxylate
    • AMY12014
    • ETHYL5-AMINO-1-TERT-BUTYLPYRAZOLE-4-CARBOXYLATE
    • SCHEMBL1406913
    • J-521096
    • 112779-14-3
    • J-002835
    • AS-11498
    • EN300-42752
    • MFCD06637286
    • DTXSID90550165
    • AKOS000260189
    • FT-0702205
    • CS-0035629
    • DB-060241
    • MDL： MFCD06637286
    • Inchi： 1S/C10H17N3O2/c1-5-15-9(14)7-6-12-13(8(7)11)10(2,3)4/h6H,5,11H2,1-4H3
    • InChI Key： DJFSJKPXNYYPFK-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C=NN(C=1N)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 211.13200
  • Monoisotopic Mass: 211.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.154
  • Melting Point: 46-57°C
  • Boiling Point: 324.484 °C at 760 mmHg
  • Flash Point: 150.043 °C
  • PSA: 70.14000
  • LogP: 1.97820

ethyl 5-amino-1-tert-butyl-pyrazole-4-carboxylate Security Information

ethyl 5-amino-1-tert-butyl-pyrazole-4-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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ethyl 5-amino-1-tert-butyl-pyrazole-4-carboxylate Production Method

ethyl 5-amino-1-tert-butyl-pyrazole-4-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:112779-14-3)ethyl 5-amino-1-tert-butyl-pyrazole-4-carboxylate
Order Number:A2274
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:14
Price ($):234.0/785.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:112779-14-3)ethyl 5-amino-1-tert-butyl-pyrazole-4-carboxylate
A2274
Purity:99%/99%
Quantity:25g/100g
Price ($):234.0/785.0
Email